Floverine
CAS No.: 27318-86-1
Cat. No.: VC0528092
Molecular Formula: C10H14O4
Molecular Weight: 198.22 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
CAS No. | 27318-86-1 |
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Molecular Formula | C10H14O4 |
Molecular Weight | 198.22 g/mol |
IUPAC Name | 2-(3,5-dimethoxyphenoxy)ethanol |
Standard InChI | InChI=1S/C10H14O4/c1-12-8-5-9(13-2)7-10(6-8)14-4-3-11/h5-7,11H,3-4H2,1-2H3 |
Standard InChI Key | WWCVTBASZDLZAC-UHFFFAOYSA-N |
SMILES | COC1=CC(=CC(=C1)OCCO)OC |
Canonical SMILES | COC1=CC(=CC(=C1)OCCO)OC |
Appearance | Solid powder |
Introduction
Chemical Identity and Molecular Structure
Floverine, systematically named under IUPAC nomenclature, is an achiral molecule with a molecular weight of 198.2158 g/mol . Its molecular formula, C₁₀H₁₄O₄, indicates a composition of ten carbon atoms, fourteen hydrogen atoms, and four oxygen atoms arranged in a specific configuration. The compound’s SMILES notation (COC1=CC(OCCO)=CC(OC)=C1
) and InChI identifier (InChI=1S/C10H14O4/c1-12-8-5-9(13-2)7-10(6-8)14-4-3-11/h5-7,11H,3-4H2,1-2H3
) confirm a methoxy-substituted benzene ring linked to an ethoxy-ethanol side chain .
Stereochemical Properties
Floverine exhibits no optical activity due to its achiral nature, with zero defined stereocenters or E/Z isomerism . This absence of stereochemical complexity simplifies synthetic pathways but may limit its interaction with chiral biological targets.
Property | Value |
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Molecular Formula | C₁₀H₁₄O₄ |
Molecular Weight | 198.2158 g/mol |
Stereochemistry | Achiral |
Optical Activity | None |
CAS Registry Number | 27318-86-1 |
Future Research Directions
The scarcity of empirical studies on Floverine presents opportunities for foundational research:
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Synthetic Optimization: Developing scalable and efficient synthesis routes.
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Biological Screening: Evaluating interactions with enzymes, receptors, or microbial targets.
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Material Science Applications: Investigating its utility in polymer chemistry or surface coatings.
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